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Compound of Interest

Compound Name: 1-Phenylvinylboronic acid

Cat. No.: B081392

Essential Safety and Handling Guide for 1-
Phenylvinylboronic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Phenylvinylboronic acid.
Adherence to these protocols is essential for ensuring laboratory safety and procedural
accuracy.

Chemical Identifier:

e Name: 1-Phenylvinylboronic acid

o Synonyms: (1-Phenylethenyl)boronic acid, Styrene a-boronic acid
o CAS Number: 14900-39-1

Hazard Summary: 1-Phenylvinylboronic acid is a chemical that requires careful handling due
to its potential health effects. According to safety data sheets, it can cause skin irritation,
serious eye irritation, and may cause respiratory irritation[1][2]. Therefore, appropriate personal
protective equipment and handling procedures are mandatory.

Personal Protective Equipment (PPE)
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A comprehensive suite of PPE is required to minimize exposure to 1-Phenylvinylboronic acid.

The following table summarizes the recommended equipment.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[1][3]

To protect eyes from dust,
splashes, and serious
irritation[1][2][3].

Hand Protection

Chemically impermeable and
resistant gloves (e.g., nitrile).

[11(31[4]

To prevent skin contact and
potential irritation[1][3]. Gloves
should be inspected before
use and changed if

contaminated[4][5].

Body Protection

A flame-resistant lab coat, fully
buttoned, with long pants and

closed-toe shoes.[4][6]

To protect skin from accidental

spills and contact[4].

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is necessary when
handling the solid compound,
especially if dust or aerosols

are generated.[3][4]

To prevent inhalation of dust
particles and minimize the risk

of respiratory tract irritation[2]

[4].

Operational Plan: Step-by-Step Handling Procedure

Working in a well-ventilated area, preferably within a certified chemical fume hood, is crucial[3]

[6]. Always ensure that an eyewash station and safety shower are readily accessible[3][4].

e Preparation:

o Ensure the work area is clean and free of clutter.

o Confirm the availability and functionality of safety equipment.

o Lay down absorbent pads on the work surface to contain any potential spills.
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e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:
o Keep the container of 1-Phenylvinylboronic acid tightly closed when not in use[1][4].

o Avoid generating dust when transferring the solid[4][6]. Use appropriate tools, such as a

spatula, for transfers[4].
o If making a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:
o Clean the work area and any equipment used to remove any residual chemical.
o Properly doff and dispose of contaminated PPE.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn[3][4].

First-Aid Measures

In case of exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention[1][7].

e In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water[1]. If skin irritation occurs, get medical help[1].

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention[1][7].

 |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention[7].
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Disposal Plan

All waste generated from the use of 1-Phenylvinylboronic acid must be considered
hazardous waste[3].

o Chemical Waste: Dispose of chemical waste in accordance with federal, state, and local
regulations[3]. Do not pour waste down the drain[3]. Collect waste in a designated, labeled,
and sealed container for hazardous waste[3].

» Contaminated Materials: Dispose of contaminated PPE, absorbent pads, and empty
containers as hazardous waste in accordance with applicable laws and good laboratory
practices[5].

Workflow for Handling 1-Phenylvinylboronic Acid
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Workflow for Safe Handling of 1-Phenylvinylboronic Acid
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Caption: A flowchart outlining the key steps for the safe handling of 1-Phenylvinylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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